Cas no 737776-93-1 (Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 737776-93-1
• MF: C₂₂H₃₂B₂FeO₄
• MW: 437.95408821106
• MDL: MFCD06411336
• CID: 559878
• PubChem ID: 87561589
• Update Time: 2025-04-19

Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene
• 1,1’-Ferrocenediboronic acidpinacol ester
• 1,1'-Ferrocene diboronic acid pinacol ester
• 1,1'-Ferrocenediboronic Acid Bis(pinacol) Ester
• AB25234
• 1,1'-FERROCENEDIBORONIC ACID BIS(PINACOL) ESTER, 97%
• 1,1'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ferrocene; 98%
• 737776-93-1
• 1,1'-Ferrocenediboronic acid bis(pinacol)ester,97%

• MDL： MFCD06411336
• Inchi： 1S/2C11H16BO2.Fe/c2*1-10(2)11(3,4)14-12(13-10)9-7-5-6-8-9;/h2*5-8H,1-4H3;
• InChI Key： QUQAQMAQSCSUAR-UHFFFAOYSA-N
• SMILES： [Fe].O1B([C]2[CH][CH][CH][CH]2)OC(C)(C)C1(C)C.O1B([C]2[CH][CH][CH][CH]2)OC(C)(C)C1(C)C |^1:3,4,5,6,7,17,18,19,20,21|

Computed Properties

• Exact Mass: 438.18400
• Monoisotopic Mass: 438.183605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Melting Point: 171.0 to 175.0 deg-C
• PSA: 36.92000
• LogP: 4.31070

Ferrocene,1,1'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：22-24/25

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters